Cas no 612833-37-1 (5-Cyano-2-methoxyphenylboronic acid)

5-Cyano-2-methoxyphenylboronic acid is a boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds. Its electron-withdrawing cyano and electron-donating methoxy substituents enhance reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. It exhibits good stability under standard conditions and demonstrates compatibility with a range of functional groups. The boronic acid moiety facilitates efficient conjugation, while the substitution pattern allows for further derivatization, making it a versatile building block in organic synthesis and medicinal chemistry applications.
5-Cyano-2-methoxyphenylboronic acid structure
612833-37-1 structure
Product Name:5-Cyano-2-methoxyphenylboronic acid
CAS No:612833-37-1
MF:C8H8BNO3
MW:176.965022087097
MDL:MFCD06801691
CID:836009
PubChem ID:23005336
Update Time:2025-10-19

5-Cyano-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Cyano-2-methoxyphenyl)boronic acid
    • 5-Cyano-2-methoxyphenylboronic acid
    • Boronic acid, (5-cyano-2-methoxyphenyl)-
    • 2-methoxy-5-cyanophenylboronic acid
    • cyanomethoxyphenylboronicacid
    • Boronic acid, (5-cyano-2-methoxyphenyl)- (9CI)
    • LDZCPLGOLLHOON-UHFFFAOYSA-N
    • SBB089222
    • 5-cyano-2-methoxybenzeneboronic acid
    • 5-cyano-2-methoxy-benzeneboronic acid
    • AB30089
    • RP10723
    • J-501579
    • EN300-4282020
    • SY025303
    • DTXSID50629624
    • GC-0707
    • AKOS004119215
    • DB-400464
    • MFCD06801691
    • (5-Cyano-2-methoxyphenyl)boronicacid
    • 612833-37-1
    • SCHEMBL1303073
    • B-(5-Cyano-2-methoxyphenyl)boronic acid
    • (5-cyano-2-methoxyphenyl)boronic acid, AldrichCPR
    • CS-0038538
    • MDL： MFCD06801691
    • Inchi： 1S/C8H8BNO3/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4,11-12H,1H3
    • InChI Key： LDZCPLGOLLHOON-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(C#N)=CC=1B(O)O

Computed Properties

  • Exact Mass: 177.06000
  • Monoisotopic Mass: 177.0597233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.5

Experimental Properties

  • Melting Point: 211-212°
  • Boiling Point: 412.4±55.0℃ at 760 mmHg
  • PSA: 73.48000
  • LogP: -0.75332

5-Cyano-2-methoxyphenylboronic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C

5-Cyano-2-methoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-Cyano-2-methoxyphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A242000039-250mg
5-Cyano-2-methoxyphenylboronic acid
 612833-37-1 98%
250mg
 $680.00 2023-09-01
Alichem
A242000039-500mg
5-Cyano-2-methoxyphenylboronic acid
 612833-37-1 98%
500mg
 $1048.60 2023-09-01
Alichem
A242000039-1g
5-Cyano-2-methoxyphenylboronic acid
 612833-37-1 98%
1g
 $1752.40 2023-09-01
Chemenu
CM133940-1g
(5-Cyano-2-methoxyphenyl)boronic acid
 612833-37-1 95+%
1g
 $92 2021-08-05
Chemenu
CM133940-5g
(5-Cyano-2-methoxyphenyl)boronic acid
 612833-37-1 95+%
5g
 $289 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
047126-5g
5-Cyano-2-methoxyphenylboronic acid
 612833-37-1 >95%
5g
 4811.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
047126-1g
5-Cyano-2-methoxyphenylboronic acid
 612833-37-1 >95%
1g
 1608.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
047126-500mg
5-Cyano-2-methoxyphenylboronic acid
 612833-37-1 >95%
500mg
 1039.0CNY 2021-07-07
Chemenu
CM133940-1g
(5-Cyano-2-methoxyphenyl)boronic acid
 612833-37-1 95%+
1g
 $75 2023-02-18
Chemenu
CM133940-5g
(5-Cyano-2-methoxyphenyl)boronic acid
 612833-37-1 95%+
5g
 $262 2023-02-18

5-Cyano-2-methoxyphenylboronic acid Production Method

5-Cyano-2-methoxyphenylboronic acid Related Literature

Related Categories

612833-37-1 (5-Cyano-2-methoxyphenylboronic acid) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk